2-chloro-N-methyl-5-propyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-methyl-5-propyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C12H14ClN3O2S2/c1-3-4-9-5-6-10(13)11(7-9)20(17,18)16(2)12-15-14-8-19-12/h5-8H,3-4H2,1-2H3
• InChI Key: ADHFXQIXVJFXNT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(C=C1)Cl)S(=O)(=O)N(C)C2=NN=CS2
• Molecular Formula: C12H14ClN3O2S2
• Molecular Weight: 331.8 g/mol

Description

2-chloro-N-methyl-5-propyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide is a chemical compound that belongs to the class of sulphonamide drugs. It has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-methyl-5-propyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide is not fully understood. However, it has been suggested that the compound may exert its therapeutic effects by inhibiting the activity of enzymes such as carbonic anhydrase and monoamine oxidase.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-methyl-5-propyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide can modulate the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. It has also been reported to reduce the production of inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-methyl-5-propyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide in lab experiments is its ability to selectively target specific enzymes and neurotransmitters. This makes it a valuable tool for studying the biochemical and physiological effects of these molecules. However, one of the limitations of using this compound is its potential toxicity, which may affect the accuracy of the results obtained.

Future Directions

There are several potential future directions for research on 2-chloro-N-methyl-5-propyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide. Some of these include:
1. Investigating the compound's potential to treat other neurodegenerative disorders such as Huntington's disease and amyotrophic lateral sclerosis.
2. Studying the compound's effects on other neurotransmitters and enzymes in the brain.
3. Developing more efficient synthesis methods for the compound.
4. Conducting clinical trials to assess the compound's safety and efficacy in humans.
Conclusion:
In conclusion, 2-chloro-N-methyl-5-propyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide is a promising compound that has potential therapeutic applications. Its ability to selectively target specific enzymes and neurotransmitters makes it a valuable tool for studying the biochemical and physiological effects of these molecules. However, further research is needed to fully understand its mechanism of action and to assess its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-chloro-N-methyl-5-propyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide involves the reaction of 2-amino-5-chlorobenzenesulfonamide with thiosemicarbazide in the presence of acetic acid. The resulting compound is then treated with propyl iodide and sodium hydroxide to yield the final product.

Scientific Research Applications

2-chloro-N-methyl-5-propyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anti-inflammatory, anti-tumor, and anti-convulsant activities. It has also been investigated for its potential to treat neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.